
Methylenebis(chlorodimethyl)silane: A Technical
Overview for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Silane,

methylenebis[chlorodimethyl-

Cat. No.: B1596193 Get Quote

An In-depth Guide to the Properties, Synthesis, and Potential Applications of a Niche

Organosilicon Compound

Introduction
Methylenebis(chlorodimethyl)silane, with the IUPAC name chloro-[[chloro(dimethyl)silyl]methyl]-

dimethylsilane, is an organosilicon compound with the chemical formula C5H14Cl2Si2.[1][2]

This bifunctional silane possesses two chlorodimethylsilyl groups linked by a methylene bridge.

Its structure suggests potential utility as a crosslinking agent or a monomer in the synthesis of

silicon-containing polymers. As a specialty silane, it is noted to be challenging to synthesize

and is primarily available as a lab-scale product.[3] This technical guide provides a

comprehensive overview of its known properties, discusses potential synthetic strategies in the

absence of detailed published protocols, and explores its prospective applications based on the

reactivity of related compounds.

Chemical and Physical Properties
A summary of the key physical and chemical properties of chloro-[[chloro(dimethyl)silyl]methyl]-

dimethylsilane is presented in Table 1. These properties have been compiled from various

chemical databases and provide essential information for handling and characterization.
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Property Value Source

IUPAC Name

chloro-

[[chloro(dimethyl)silyl]methyl]-

dimethylsilane

PubChem[1]

Synonyms

Methylenebis(chlorodimethyl)si

lane,

Bis(chlorodimethylsilyl)methan

e, 2,4-Dichloro-2,4-dimethyl-

2,4-disilapentane

PubChem[1], Changfu

Chemical[3]

CAS Number 5357-38-0 PubChem[1]

Molecular Formula C5H14Cl2Si2 PubChem[1]

Molecular Weight 201.24 g/mol PubChem[1]

Appearance Colorless to yellowish liquid Daken Chemical[4]

Purity 98% Daken Chemical[4]

Storage Shading, sealed, dry place Daken Chemical[4]

Synthesis and Reactivity
Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of chloro-

[[chloro(dimethyl)silyl]methyl]-dimethylsilane are not readily available in the public domain. The

compound is described as being difficult to synthesize.[3] However, a general understanding of

organosilicon chemistry allows for the postulation of a potential synthetic route.

A plausible approach would involve the reaction of a di-Grignard reagent derived from

dichloromethane with an excess of dichlorodimethylsilane. This reaction would need to be

carefully controlled to favor the formation of the desired product over polymerization.

Disclaimer: The following is a generalized, hypothetical procedure and has not been validated.

It should be adapted and optimized by trained chemists with appropriate safety precautions.

Generalized Synthetic Procedure:
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Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in

anhydrous diethyl ether. A solution of dichloromethane in diethyl ether is added dropwise to

initiate the formation of the Grignard reagent.

Reaction with Dichlorodimethylsilane: The freshly prepared di-Grignard reagent is then

added slowly to a cooled solution of excess dichlorodimethylsilane in an inert solvent like

anhydrous toluene or diethyl ether under a nitrogen atmosphere. The reaction is highly

exothermic and requires careful temperature control.

Work-up and Purification: After the reaction is complete, the mixture is filtered to remove

magnesium salts. The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation under vacuum to yield chloro-[[chloro(dimethyl)silyl]methyl]-

dimethylsilane.

Reactivity
The reactivity of chloro-[[chloro(dimethyl)silyl]methyl]-dimethylsilane is dictated by the presence

of the Si-Cl bonds. These bonds are susceptible to nucleophilic attack, particularly by water,

alcohols, and amines, leading to the formation of siloxanes, alkoxysilanes, and aminosilanes,

respectively. This high reactivity makes it a candidate for use as a crosslinking agent.[3]

Applications in Materials Science
While specific applications for methylenebis(chlorodimethyl)silane are not extensively

documented, its structure as a dipodal, non-functional silane suggests its utility as a coupling

agent and adhesion promoter, particularly in the formulation of coatings and sealants.[3] When

used in conjunction with conventional silane coupling agents, such dipodal silanes can

significantly enhance the bonding performance, thermal stability, and mechanical properties of

various polymers and composites.[3]

The general mechanism of action for such applications is depicted in the logical relationship

diagram below.
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Logical Relationship of Methylenebis(chlorodimethyl)silane as a Coupling Agent

Methylenebis(chlorodimethyl)silane Reaction Intermediate

Application

Chloro-[[chloro(dimethyl)silyl]methyl]-dimethylsilane Hydrolysis of Si-Cl bondsReacts with moisture Formation of Silanol GroupsForms reactive intermediates

Improved Adhesion to Substrates

Enhanced Thermal Stability of Polymers

Improved Mechanical Properties of Composites

Click to download full resolution via product page

Caption: Potential application workflow of methylenebis(chlorodimethyl)silane.

Relevance to Drug Development and Signaling
Pathways
Currently, there is no publicly available scientific literature that describes a direct role for chloro-

[[chloro(dimethyl)silyl]methyl]-dimethylsilane in any biological signaling pathways or its specific

application in drug development. While organosilicon compounds are an area of interest in

medicinal chemistry, the research on this particular molecule in a biological context appears to

be non-existent. The high reactivity of the Si-Cl bonds with water would likely lead to rapid

hydrolysis under physiological conditions, making its application as a stable therapeutic agent

challenging without significant modification.

Conclusion
Chloro-[[chloro(dimethyl)silyl]methyl]-dimethylsilane is a specialty organosilicon compound with

potential applications in materials science as a coupling agent and adhesion promoter. Its

synthesis is considered difficult, and detailed experimental protocols are not readily available.

The compound's high reactivity, stemming from its Si-Cl bonds, is a key feature for its potential

utility. At present, there is no evidence to suggest its involvement in biological signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1596193?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathways or its direct use in drug development. Further research is required to fully elucidate

the synthesis, properties, and applications of this niche chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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